Cas no 111961-65-0 (3-AMINO-N-PHENYLBUTANAMIDE)

3-Amino-N-phenylbutanamide is a chemical compound featuring both an amino and an amide functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its molecular structure, combining a phenyl ring with a butanamide backbone, allows for selective reactivity in amidation and condensation reactions. This compound is particularly useful in the development of peptidomimetics and bioactive molecules due to its ability to act as a building block for more complex structures. It is characterized by its stability under standard conditions and compatibility with a range of solvents, facilitating its use in multi-step synthetic processes. Proper handling and storage are recommended to maintain its integrity.
3-AMINO-N-PHENYLBUTANAMIDE structure
3-AMINO-N-PHENYLBUTANAMIDE structure
Product Name:3-AMINO-N-PHENYLBUTANAMIDE
CAS No:111961-65-0
MF:C10H14N2O
MW:178.230962276459
CID:4572240
PubChem ID:20130805
Update Time:2025-10-25

3-AMINO-N-PHENYLBUTANAMIDE Chemical and Physical Properties

Names and Identifiers

    • Butanamide, 3-amino-N-phenyl-
    • 3-Amino-N-phenyl-butanamide
    • 3-AMINO-N-PHENYLBUTANAMIDE
    • Inchi: 1S/C10H14N2O/c1-8(11)7-10(13)12-9-5-3-2-4-6-9/h2-6,8H,7,11H2,1H3,(H,12,13)
    • InChI Key: JZZMNRPDRVJKBO-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1)(=O)CC(N)C

3-AMINO-N-PHENYLBUTANAMIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01009092-5g
3-Amino-n-phenylbutanamide
111961-65-0 95%
5g
¥6839.0 2023-04-05
Enamine
EN300-1704205-0.05g
3-amino-N-phenylbutanamide
111961-65-0 95.0%
0.05g
$76.0 2025-02-20
Enamine
EN300-1704205-0.1g
3-amino-N-phenylbutanamide
111961-65-0 95.0%
0.1g
$113.0 2025-02-20
Enamine
EN300-1704205-0.25g
3-amino-N-phenylbutanamide
111961-65-0 95.0%
0.25g
$162.0 2025-02-20
Enamine
EN300-1704205-0.5g
3-amino-N-phenylbutanamide
111961-65-0 95.0%
0.5g
$310.0 2025-02-20
Enamine
EN300-1704205-1.0g
3-amino-N-phenylbutanamide
111961-65-0 95.0%
1.0g
$414.0 2025-02-20
Enamine
EN300-1704205-2.5g
3-amino-N-phenylbutanamide
111961-65-0 95.0%
2.5g
$810.0 2025-02-20
Enamine
EN300-1704205-5.0g
3-amino-N-phenylbutanamide
111961-65-0 95.0%
5.0g
$1199.0 2025-02-20
Enamine
EN300-1704205-10.0g
3-amino-N-phenylbutanamide
111961-65-0 95.0%
10.0g
$1778.0 2025-02-20
Enamine
EN300-1704205-1g
3-amino-N-phenylbutanamide
111961-65-0 95%
1g
$414.0 2023-09-20

Additional information on 3-AMINO-N-PHENYLBUTANAMIDE

Research Brief on 3-AMINO-N-PHENYLBUTANAMIDE (CAS: 111961-65-0): Recent Advances and Applications

3-AMINO-N-PHENYLBUTANAMIDE (CAS: 111961-65-0) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. This research brief consolidates the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 3-AMINO-N-PHENYLBUTANAMIDE is its application in the development of novel central nervous system (CNS) agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of GABAergic modulators, which are critical for treating neurological disorders such as epilepsy and anxiety. The study highlighted the compound's unique structural features that enable selective binding to GABA receptors, thereby enhancing its therapeutic potential.

In addition to its CNS applications, recent research has also investigated the compound's role in oncology. A preprint article from BioRxiv (2024) reported that derivatives of 3-AMINO-N-PHENYLBUTANAMIDE exhibit promising anti-proliferative effects against certain cancer cell lines, particularly in breast and prostate cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer. These findings suggest that further optimization of this compound could lead to the development of new anticancer agents.

The synthetic accessibility of 3-AMINO-N-PHENYLBUTANAMIDE has also been a focus of recent studies. A 2023 paper in Organic Letters detailed an efficient, scalable synthesis route using palladium-catalyzed amination, which significantly improves yield and reduces production costs. This methodological advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain. For instance, the pharmacokinetic properties of 3-AMINO-N-PHENYLBUTANAMIDE and its derivatives, such as bioavailability and metabolic stability, require further optimization. Ongoing research is exploring structural modifications to address these limitations while retaining the compound's biological activity.

In conclusion, 3-AMINO-N-PHENYLBUTANAMIDE (CAS: 111961-65-0) represents a versatile scaffold with significant potential in drug discovery. Its applications span neurology and oncology, and recent synthetic advances have enhanced its practicality for large-scale production. Future research should focus on optimizing its pharmacological profile to unlock its full therapeutic potential.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.